BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to 2,6-Dimethyl-4-
hitrobenzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2,6-Dimethyl-4-nitrobenzoic acid
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Executive Summary

2,6-Dimethyl-4-nitrobenzoic acid is a substituted aromatic carboxylic acid of significant
interest in synthetic organic chemistry. Its molecular architecture, featuring a carboxylic acid
group for derivatization, a nitro group that can be readily transformed into other functional
groups, and two methyl groups influencing steric and electronic properties, makes it a valuable
building block. This guide provides a comprehensive overview of its chemical identity, a
plausible and detailed synthetic pathway, its anticipated applications in research and drug
development, and essential safety protocols. The information herein is curated for researchers,
chemists, and professionals in the pharmaceutical and chemical industries to facilitate its
effective use as a synthetic intermediate.

Chemical Identity and Identifiers

The unique identity of a chemical compound is established through a collection of standardized
nomenclature and tracking numbers. These identifiers are critical for accurate documentation,
procurement, and regulatory compliance. The primary identifiers for 2,6-Dimethyl-4-
nitrobenzoic acid are summarized below.
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Identifier Value Source

CAS Number 90564-17-3 [1]

Molecular Formula CoHoNO4 [1]

Molecular Weight 195.17 g/mol [1]

IUPAC Name z,cfiic-jDimethyI-4-nitrobenzoic Inferred from structure

, CC1=CC(=CC(=C1C(=0)0O)C)
Canonical SMILES 0] [1]

RBAVFNOGEPCOQI- _
InChl Key [2] (for isomer)
UHFFFAOYSA-N

Note: The InChlKey is provided for the isomeric structure 3,5-Dimethyl-4-nitrobenzoic acid as a
close structural reference.

Physicochemical Properties

The physical and chemical properties of a compound dictate its behavior in various solvents
and reaction conditions, influencing purification, handling, and storage. While specific
experimental data for 2,6-Dimethyl-4-nitrobenzoic acid is not widely published, properties
can be inferred from closely related isomers and its functional groups.
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Property

Value | Observation

Rationale /| Comparative
Data

Appearance

Expected to be a pale yellow

or off-white crystalline solid.

This is typical for nitroaromatic
compounds, such as 4-

Nitrobenzoic acid.[3]

Melting Point

Not available.

For comparison, the melting
point of 4-Nitrobenzoic acid is
239-242 °C[4], and 2,6-
Dimethyl-4-nitrophenol is 168
°C (decomposes). The
substitution pattern
significantly impacts crystal
lattice packing and thus the

melting point.

Solubility

Expected to have low solubility
in water and higher solubility in
organic solvents like ethanol,
acetone, and DMSO.

The carboxylic acid group
imparts some polarity, but the
aromatic ring and methyl
groups increase
hydrophobicity. 4-Nitrobenzoic
acid has a water solubility of
>0.42 g/L at 20 °C.[4]

Acidity (pKa)

Expected to be a moderately

strong acid.

The pKa of 4-Nitrobenzoic acid
is approximately 3.4.[5] The
two ortho-methyl groups in the
2,6-isomer may cause steric
hindrance, potentially twisting
the carboxylic acid group out
of the plane of the aromatic
ring and slightly affecting the
pKa.

Storage

Store sealed in a dry, cool, and

well-ventilated place.

[1](6]
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Synthesis and Manufacturing

The synthesis of aromatic carboxylic acids is a cornerstone of organic chemistry. A robust and
logical pathway to 2,6-Dimethyl-4-nitrobenzoic acid involves the selective oxidation of a
methyl group from the readily available precursor, 4-nitro-m-xylene (also known as 2,6-
dimethyl-nitrobenzene).

Retrosynthetic Analysis & Plausible Pathway

The most direct synthetic approach is the oxidation of one of the two equivalent benzylic methyl
groups of 4-nitro-m-xylene. Strong oxidizing agents are required for this transformation, as
benzylic C-H bonds are relatively stable. Reagents such as potassium permanganate (KMnOa)
or a dichromate salt in an acidic medium are well-suited for this purpose.[5][7] The electron-
withdrawing nature of the nitro group deactivates the aromatic ring towards electrophilic attack
by the oxidizing agent, favoring the oxidation of the side-chain methyl groups.

The logical workflow for this synthesis is depicted below.

Starting Material:
4-Nitro-m-xylene

KMnOa or Naz2Cr207
H2S04, H20, Heat

Step 1: Selective Oxidation

Acidic Workup
& Purification

Final Product:
2,6-Dimethyl-4-nitrobenzoic acid

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,6-Dimethyl-4-nitrobenzoic acid.

Detailed Experimental Protocol (Proposed)
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This protocol is based on established procedures for the oxidation of nitrotoluene derivatives.

[7]

e Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux
condenser, add 4-nitro-m-xylene (1.0 eq.) and water.

» Addition of Oxidant: While stirring vigorously, slowly add a solution of sodium dichromate (2.3
eg.) in concentrated sulfuric acid (10 eq. by weight relative to nitroxylene) over 30-45
minutes. The reaction is exothermic and the rate of addition should be controlled to maintain
a manageable temperature.

o Reaction: After the addition is complete, heat the mixture to a gentle reflux for approximately
1-2 hours to ensure the reaction goes to completion. Monitor the reaction progress by Thin
Layer Chromatography (TLC).

e Workup and Isolation: Cool the reaction mixture to room temperature and pour it into a
beaker containing ice water. The crude product will precipitate out.

e Purification:

o Filter the crude solid and wash thoroughly with cold water to remove residual chromium
salts.

o To further purify, suspend the crude acid in a dilute (5%) sodium hydroxide solution to form
the sodium salt, which is soluble.

o Filter the solution to remove any unreacted starting material or insoluble impurities.

o Acidify the clear, light-yellow filtrate with dilute sulfuric acid, causing the purified 2,6-
Dimethyl-4-nitrobenzoic acid to precipitate.

e Drying: Collect the final product by vacuum filtration, wash with cold water until the filtrate is
neutral, and dry under vacuum.

Applications in Research and Drug Development

Nitro-containing compounds are indispensable building blocks in medicinal chemistry and
materials science.[8] The utility of 2,6-Dimethyl-4-nitrobenzoic acid stems from the versatile
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reactivity of its functional groups.

e Pharmaceutical Intermediate: The primary application is as a scaffold in the synthesis of
more complex molecules.[9]

o The nitro group is a key functional handle. It can be readily reduced to a primary amine (-
NHz). This amine can then undergo a vast array of chemical transformations, including
amide bond formation, diazotization, and the construction of various heterocyclic rings,
which are prevalent in many drug molecules.[9][10]

o The carboxylic acid group provides a site for forming esters or amides, which is a common
strategy for creating prodrugs to improve properties like solubility or cell permeability.[11]

o Probe for Steric Effects: In research, this molecule can be used to study the impact of steric
hindrance on reaction mechanisms. The two methyl groups flanking the carboxylic acid can
influence the accessibility of the carboxyl group and the planarity of the molecule, providing
insights into structure-activity relationships.

e Precursor to Bioactive Compounds: The reduction of the nitro group followed by further
derivatization can lead to compounds with potential biological activity. Nitroaromatic
compounds themselves can act as prodrugs that are activated under hypoxic conditions, a
strategy used in developing some anticancer and antibacterial agents.[12]

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,6-Dimethyl-4-nitrobenzoic acid is not readily
available, a hazard assessment can be made based on data for structurally similar nitrobenzoic
acids.[6][13][14]
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+ d Cat GHS Classification Precautionary Statements
azard Categor
2 (Anticipated) (Examples)

P264: Wash hands and face
) thoroughly after handling.[15]
) ] o Category 2 (Causes skin )
Skin Corrosion/Irritation ritation) P280: Wear protective gloves.
irritation
[15] P302+P352: IF ON SKIN:

Wash with plenty of water.[15]

P280: Wear eye protection.[15]
P305+P351+P338: IF IN
_ EYES: Rinse cautiously with
) o Category 2 (Causes serious )
Serious Eye Damage/Irritation o water for several minutes.
eye irritation) )

Remove contact lenses, if
present and easy to do.

Continue rinsing.[15]

P261: Avoid breathing dust.
[14] P271: Use only outdoors

or in a well-ventilated area.[14]

Specific Target Organ Toxicity Category 3 (May cause

(Single Exposure) respiratory irritation)

Handling Procedures:
e Use in a well-ventilated area or a chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-
resistant gloves (e.g., nitrile), and a lab coat.

e Avoid generating dust.

» Keep away from strong oxidizing agents and bases.[6]

Conclusion

2,6-Dimethyl-4-nitrobenzoic acid (CAS: 90564-17-3) is a valuable chemical intermediate with
significant potential in synthetic chemistry. Its utility is anchored in the dual reactivity of the
carboxylic acid and the transformable nitro group. While specific physicochemical data remains
sparse, its synthesis via the oxidation of 4-nitro-m-xylene is a well-precedented and robust
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strategy. For researchers and drug development professionals, this compound represents a
versatile scaffold for constructing novel molecular entities. Adherence to strict safety protocols,
based on the known hazards of related nitroaromatic compounds, is essential for its safe
handling and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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